Cas no 2094844-03-6 (Tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate)
Tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- AKOS034005887
- 2094844-03-6
- tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate
- tert-butyl 9-oxo-5-prop-2-ynyl-2,5,8-triazaspiro[3.6]decane-2-carboxylate
- EN300-6701868
- Z2734712763
- Tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate
-
- Inchi: 1S/C15H23N3O3/c1-5-7-18-8-6-16-12(19)9-15(18)10-17(11-15)13(20)21-14(2,3)4/h1H,6-11H2,2-4H3,(H,16,19)
- InChI Key: AAJMBIKBCXZRKA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC2(CC(NCCN2CC#C)=O)C1)=O
Computed Properties
- Exact Mass: 293.17394160g/mol
- Monoisotopic Mass: 293.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 61.9Ų
Tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6701868-0.05g |
tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate |
2094844-03-6 | 0.05g |
$212.0 | 2023-05-29 |
Tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on Tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate
Tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate: A Comprehensive Overview
The compound Tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate (CAS No: 2094844-03-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro[3.6]decane framework in this molecule provides a unique structural arrangement that contributes to its distinctive chemical properties.
Recent studies have highlighted the importance of spiro compounds in drug design and development due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of the tert-butyl group in this compound adds steric bulk, which can influence the molecule's interactions with biological targets. Additionally, the 9-oxo functionality introduces a ketone group, which can participate in various chemical reactions, including condensations and oxidations.
The propargyl group (prop-2-yn-1-yl) attached to the spiro framework introduces unsaturation and potential sites for further functionalization. This feature makes the compound a valuable intermediate in organic synthesis, particularly in the construction of complex molecules with multiple functional groups. The combination of these features positions this compound as a versatile building block in medicinal chemistry and materials science.
From a synthetic perspective, the preparation of Tert-butyl 9-oxo-5-(propargyl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitutions, to construct the spiro framework efficiently. These methods have been optimized to achieve high yields and excellent purity levels.
Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and conformational flexibility of this compound. Molecular modeling techniques have revealed that the tert-butyl group induces significant steric hindrance around the spiro center, which can influence the molecule's conformational preferences. Such insights are crucial for understanding its interactions with biological systems and for designing analogs with improved pharmacological profiles.
In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a chelating agent has been explored in coordination chemistry studies. Additionally, its role as a precursor for bioactive molecules has been demonstrated in recent drug discovery campaigns targeting various therapeutic areas such as oncology and infectious diseases.
The triazaspiro[3.6]decane core also exhibits interesting magnetic properties due to its rigid structure and potential for spin delocalization. This has led to investigations into its use as a component in magnetic materials and sensors.
In conclusion, Tert-butyl 9-oxo-5-(propargyl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore novel chemical transformations and develop innovative materials.
2094844-03-6 (Tert-butyl 9-oxo-5-(prop-2-yn-1-yl)-2,5,8-triazaspiro[3.6]decane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)